3-Cyclopropoxy-2-ethyl-4-fluoropyridine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-ethyl-4-fluoropyridine
• InChI: InChI=1S/C10H12FNO/c1-2-9-10(13-7-3-4-7)8(11)5-6-12-9/h5-7H,2-4H2,1H3
• InChI Key: KNDWAMVHNBSRPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1OC2CC2)F

Description

3-Cyclopropoxy-2-ethyl-4-fluoropyridine is a fluorinated pyridine derivative characterized by a cyclopropoxy group at position 3, an ethyl group at position 2, and a fluorine atom at position 3. The cyclopropoxy moiety enhances lipophilicity and metabolic stability, while the fluorine atom modulates electron density and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic aromatic substitution of halogenated pyridines with fluoride ions . For example, 3-bromo-2-nitropyridine can react with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine .

Industrial Production Methods

Industrial production of fluorinated pyridines often employs high-yield methods using fluorinating agents such as Selectfluor® . These methods are designed to be efficient and scalable, ensuring the consistent production of high-purity compounds for various applications.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-ethyl-4-fluoropyridine can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce a variety of substituted pyridines .

Scientific Research Applications

3-Cyclopropoxy-2-ethyl-4-fluoropyridine has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds, which are valuable in materials science and catalysis.

Biology: Fluorinated pyridines are used in the development of radiolabeled compounds for imaging studies and as probes for biological systems.

Medicine: The compound’s unique properties make it a candidate for drug development, particularly in designing molecules with improved pharmacokinetic profiles.

Industry: Fluorinated pyridines are used in the production of agrochemicals and specialty chemicals due to their enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethyl-4-fluoropyridine involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets . This can result in the modulation of enzymatic activity or receptor binding, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Cyclopropoxy-2-ethyl-4-fluoropyridine with two analogs: 3-Cyclopropoxy-4-ethyl-2-fluoropyridine (positional isomer, ) and 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine ().

Structural and Functional Differences

Property	3-Cyclopropoxy-2-ethyl-4-fluoropyridine	3-Cyclopropoxy-4-ethyl-2-fluoropyridine (Positional Isomer)	4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine
Substituent Positions	Cyclopropoxy (C3), Ethyl (C2), F (C4)	Cyclopropoxy (C3), Ethyl (C4), F (C2)	Carboxy-3-fluorophenyl (C4), Hydroxy (C2)
Molecular Formula	C₁₀H₁₂FNO	C₁₀H₁₂FNO (same formula, different positions)	C₁₂H₈FNO₃
Key Functional Groups	Cyclopropoxy, Fluorine, Ethyl	Cyclopropoxy, Fluorine, Ethyl	Carboxy, Fluorine, Hydroxypyridine
Polarity	Moderately lipophilic	Similar lipophilicity	High polarity (carboxy and hydroxy groups)
Potential Applications	Agrochemical intermediates	Not reported	Pharmaceutical building block (e.g., kinase inhibitors)

Electronic and Steric Effects

• In contrast, fluorine at C2 in its positional isomer () may stabilize the ring via resonance effects .
• Ethyl vs. Carboxy Groups : The ethyl group in the target compound contributes to steric bulk without significant electronic effects, whereas the carboxy group in 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine introduces acidity (pKa ~4-5) and hydrogen-bonding capacity, critical for target binding in drug design .

Metabolic and Physicochemical Properties

• Metabolic Stability : Cyclopropoxy groups generally resist oxidative metabolism compared to larger alkoxy chains. However, the carboxy group in ’s compound may undergo conjugation (e.g., glucuronidation), reducing bioavailability .
• Solubility : The target compound’s lower polarity compared to ’s analog suggests poorer aqueous solubility, which could limit its utility in hydrophilic environments.

Research Findings and Limitations

• Synthetic Accessibility: Cyclopropoxy-substituted pyridines often require specialized reagents (e.g., cyclopropanol derivatives under Mitsunobu conditions), whereas carboxy-substituted analogs () are synthesized via cross-coupling reactions .
• Biological Activity: No direct studies on 3-Cyclopropoxy-2-ethyl-4-fluoropyridine exist, but analogs like 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine show activity in kinase inhibition assays, suggesting fluorine’s role in enhancing binding affinity .